Cas no 2680777-27-7 (1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro2.5octane-1-carboxylic acid)

• Product Name: 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro2.5octane-1-carboxylic acid
• CAS No: 2680777-27-7
• MF: C₁₀H₁₁ClF₃NO₃
• MW: 285.64745259285
• CID: 5634143
• PubChem ID: 165908055
• Update Time: 2025-06-14

1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro2.5octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid
• 2680777-27-7
• EN300-28287133
• 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro2.5octane-1-carboxylic acid

• Inchi： 1S/C10H11ClF3NO3/c11-9(7(17)18)5-8(9)1-3-15(4-2-8)6(16)10(12,13)14/h1-5H2,(H,17,18)
• InChI Key： NFZJKTLKJHAKTI-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CC21CCN(C(C(F)(F)F)=O)CC2

Computed Properties

• Exact Mass: 285.0379554g/mol
• Monoisotopic Mass: 285.0379554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro2.5octane-1-carboxylic acid

Comprehensive Overview of 1-Chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 2680777-27-7)

The compound 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 2680777-27-7) is a highly specialized spirocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the spiro[2.5]octane backbone and trifluoroacetyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance drug-like properties. The presence of the chloro and carboxylic acid functional groups in this molecule allows for further derivatization, enabling the development of novel small-molecule therapeutics. This aligns with the growing trend in precision medicine and personalized drug development, where tailored compounds are designed to address specific biological targets.

The trifluoroacetyl moiety in 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid is particularly noteworthy. Fluorinated compounds are gaining attention due to their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. This compound’s potential as a fluorinated building block makes it a subject of interest for researchers exploring next-generation pharmaceuticals and agrochemicals.

From a synthetic chemistry perspective, the spiro[2.5]octane core of this compound presents intriguing challenges and opportunities. Spirocyclic structures are known for their three-dimensional complexity, which can improve binding affinity and selectivity in drug-target interactions. This has led to increased searches for spirocyclic synthesis methods and spirocyclic intermediates in academic and industrial settings. The compound’s CAS No. 2680777-27-7 is often referenced in patents and publications related to heterocyclic chemistry and medicinal chemistry.

Another area of interest is the compound’s potential role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The carboxylic acid group can serve as a linker for attaching E3 ligase ligands, making it a candidate for developing novel degrader molecules. This application is particularly relevant given the current focus on undruggable targets in oncology and neurodegenerative diseases.

In the context of green chemistry, researchers are also exploring sustainable methods to synthesize 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid. The use of catalysis and flow chemistry techniques to optimize its production is a hot topic, reflecting the broader shift toward environmentally friendly synthesis in the chemical industry.

Overall, 1-chloro-6-(2,2,2-trifluoroacetyl)-6-azaspiro[2.5]octane-1-carboxylic acid represents a versatile and promising compound in modern chemical research. Its structural uniqueness and functional groups position it as a key player in advancing drug discovery, agrochemical innovation, and material science. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research.